Cas no 1082413-19-1 (2-(Piperidin-4-yl)-1,3,4-oxadiazole)

• Product Name: 2-(Piperidin-4-yl)-1,3,4-oxadiazole
• CAS No: 1082413-19-1
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• MDL: MFCD11042734
• CID: 1032479
• PubChem ID: 28269123
• Update Time: 2025-11-01

2-(Piperidin-4-yl)-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2-(Piperidin-4-yl)-1,3,4-oxadiazole
• 2-piperidin-4-yl-1,3,4-oxadiazole
• 4-(1,3,4-Oxadiazol-2-yl)piperidine
• 4-[1,3,4]Oxadiazol-2-yl-piperidine
• AB62846
• AC1Q1H4M
• CTK7D1473
• MolPort-008-483-352
• PS-J-105
• SCHEMBL15024230
• 1082413-19-1
• AKOS005256273
• 2-(4-Piperidyl)-1,3,4-oxadiazole
• A895311
• SY240179
• CHEMBL4573062
• MFCD11042734
• CS-0130774
• EN300-41664
• DTXSID60651193
• AS-38208

• MDL： MFCD11042734
• Inchi： 1S/C7H11N3O/c1-3-8-4-2-6(1)7-10-9-5-11-7/h5-6,8H,1-4H2
• InChI Key： YDKMMXBPUCTFTD-UHFFFAOYSA-N
• SMILES： O1C=NN=C1C1CCNCC1

Computed Properties

• Exact Mass: 153.090211983g/mol
• Monoisotopic Mass: 153.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 51Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.127
• Boiling Point: 270 ºC
• Flash Point: 117 ºC

2-(Piperidin-4-yl)-1,3,4-oxadiazole Security Information

• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280;P305+P351+P338;P310
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-(Piperidin-4-yl)-1,3,4-oxadiazole

Recent Advances in the Study of 2-(Piperidin-4-yl)-1,3,4-oxadiazole (CAS: 1082413-19-1) in Chemical Biology and Pharmaceutical Research

The compound 2-(Piperidin-4-yl)-1,3,4-oxadiazole (CAS: 1082413-19-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile pharmacological properties and potential therapeutic applications. This research briefing aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of 2-(Piperidin-4-yl)-1,3,4-oxadiazole as a key scaffold in the development of novel bioactive molecules. Its structural features, including the piperidine ring and the oxadiazole moiety, contribute to its ability to interact with various biological targets, such as enzymes and receptors. Researchers have explored its potential in treating a range of diseases, including cancer, infectious diseases, and neurological disorders.

One of the most promising applications of this compound is in the field of oncology. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-(Piperidin-4-yl)-1,3,4-oxadiazole exhibit potent inhibitory effects against specific kinase targets involved in cancer cell proliferation. The study reported IC50 values in the nanomolar range, suggesting high efficacy. Furthermore, the compound showed favorable pharmacokinetic properties in preclinical models, making it a strong candidate for further development.

In addition to its anticancer properties, recent research has also explored the antimicrobial potential of 2-(Piperidin-4-yl)-1,3,4-oxadiazole. A study published in Bioorganic & Medicinal Chemistry Letters in 2022 revealed that certain derivatives of this compound exhibit broad-spectrum activity against drug-resistant bacterial strains, including MRSA and ESBL-producing Escherichia coli. The mechanism of action appears to involve disruption of bacterial cell wall synthesis, a finding that could pave the way for new antibiotics.

The synthesis of 2-(Piperidin-4-yl)-1,3,4-oxadiazole and its derivatives has also been a focus of recent research. A 2023 paper in Organic & Biomolecular Chemistry described an efficient, high-yield synthetic route that utilizes green chemistry principles, reducing the environmental impact of production. This advancement is particularly significant for scaling up production for clinical trials and potential commercialization.

Despite these promising findings, challenges remain in the development of 2-(Piperidin-4-yl)-1,3,4-oxadiazole-based therapeutics. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through further structure-activity relationship (SAR) studies and medicinal chemistry optimization. However, the compound's versatility and demonstrated biological activities make it a compelling subject for ongoing research in the pharmaceutical industry.

In conclusion, 2-(Piperidin-4-yl)-1,3,4-oxadiazole (CAS: 1082413-19-1) represents a promising scaffold for drug discovery across multiple therapeutic areas. The latest research underscores its potential as a versatile pharmacophore with applications in oncology, infectious diseases, and beyond. As synthetic methodologies improve and our understanding of its biological mechanisms deepens, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.